Cas no 133560-58-4 (1H-Pyrazole, 4-bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-)

4-Bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-pyrazole is a versatile intermediate in organic synthesis, particularly valuable for its SEM (2-(trimethylsilyl)ethoxymethyl) protecting group, which enhances stability under acidic and basic conditions. The bromo substituent at the 4-position offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Negishi couplings. The SEM group facilitates selective deprotection under mild conditions, making this compound useful in multi-step syntheses, including pharmaceutical and agrochemical applications. Its structural features ensure compatibility with a wide range of reagents, enabling efficient derivatization while maintaining high purity and yield. This compound is particularly advantageous in heterocyclic chemistry for constructing complex pyrazole-based frameworks.

1H-Pyrazole, 4-bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]- structure

133560-58-4 structure

Product Name:1H-Pyrazole, 4-bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-

CAS No:133560-58-4

MF:C₉H₁₇BrN₂OSi

MW:277.233582258224

CID:2143570

Update Time:2025-06-08

1H-Pyrazole, 4-bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

- 4-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole
- 4-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole
- DIEAIDCZEZGMJP-UHFFFAOYSA-N
- 1H-Pyrazole, 4-bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-
- 4-bromo-1((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole
- Inchi： 1S/C9H17BrN2OSi/c1-14(2,3)5-4-13-8-12-7-9(10)6-11-12/h6-7H,4-5,8H2,1-3H3
- InChI Key： DIEAIDCZEZGMJP-UHFFFAOYSA-N
- SMILES： BrC1C=NN(C=1)COCC[Si](C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 175
Topological Polar Surface Area: 27

1H-Pyrazole, 4-bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]- Pricemore >>

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CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD00751-5g	4-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole	133560-58-4	95%	5g	$1300	2023-09-07
eNovation Chemicals LLC	Y1196125-5g	4-Bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]pyrazole	133560-58-4	95%	5g	$980	2024-07-19
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1722399-5g	4-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole	133560-58-4	98%	5g	￥14500.00	2024-08-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY274188-5g	4-Bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]pyrazole	133560-58-4	≥95%	5g	¥8500.00	2024-08-09
abcr	AB590910-250mg	4-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole; .	133560-58-4		250mg	€272.30	2024-07-24
abcr	AB590910-1g	4-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole; .	133560-58-4		1g	€494.60	2024-07-24
abcr	AB590910-5g	4-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole; .	133560-58-4		5g	€1161.50	2024-07-24
abcr	AB590910-10g	4-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole; .	133560-58-4		10g	€1718.60	2024-07-24
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